Cas no 102268-97-3 (L-Cysteine,N-acetyl-S-[3-(2-hydroxyethoxy)-3-oxopropyl]-)

L-Cysteine,N-acetyl-S-[3-(2-hydroxyethoxy)-3-oxopropyl]- structure
102268-97-3 structure
Product Name:L-Cysteine,N-acetyl-S-[3-(2-hydroxyethoxy)-3-oxopropyl]-
CAS No:102268-97-3
MF:C10H17NO6S
MW:279.310082197189
CID:230196
PubChem ID:179813
Update Time:2025-04-19

L-Cysteine,N-acetyl-S-[3-(2-hydroxyethoxy)-3-oxopropyl]- Chemical and Physical Properties

Names and Identifiers

    • L-Cysteine,N-acetyl-S-[3-(2-hydroxyethoxy)-3-oxopropyl]-
    • (2R)-2-acetamido-3-[3-(2-hydroxyethoxy)-3-oxopropyl]sulfanylpropanoic acid
    • 102268-97-3
    • DTXSID40144851
    • L-Cysteine, N-acetyl-S-(3-(2-hydroxyethoxy)-3-oxopropyl)-
    • Inchi: 1S/C10H17NO6S/c1-7(13)11-8(10(15)16)6-18-5-2-9(14)17-4-3-12/h8,12H,2-6H2,1H3,(H,11,13)(H,15,16)/t8-/m0/s1
    • InChI Key: YZVIYHGKTZTGNB-QMMMGPOBSA-N
    • SMILES: S(CCC(=O)OCCO)C[C@@H](C(=O)O)NC(C)=O

Computed Properties

  • Exact Mass: 279.07771
  • Monoisotopic Mass: 279.078
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 10
  • Complexity: 296
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 138Ų

Experimental Properties

  • Density: 1.333
  • Boiling Point: 607.5°Cat760mmHg
  • Flash Point: 321.2°C
  • Refractive Index: 1.531
  • PSA: 112.93
  • LogP: -0.37460
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